Cas no 1501082-26-3 (3-(Thiophen-3-yl)butan-2-ol)

• Product Name: 3-(Thiophen-3-yl)butan-2-ol
• CAS No: 1501082-26-3
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 5744994
• PubChem ID: 66439161
• Update Time: 2023-11-11

3-(Thiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS015784440
• 1501082-26-3
• EN300-1625948
• 3-(thiophen-3-yl)butan-2-ol
• 3-Thiopheneethanol, α,β-dimethyl-
• 3-(Thiophen-3-yl)butan-2-ol

• Inchi： 1S/C8H12OS/c1-6(7(2)9)8-3-4-10-5-8/h3-7,9H,1-2H3
• InChI Key： ONHZAZPQDURKDG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)C(C)O

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 238.0±15.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds